Cas no 2035004-11-4 ((2E)-3-(furan-3-yl)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]prop-2-enamide)

• Product Name: (2E)-3-(furan-3-yl)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]prop-2-enamide
• CAS No: 2035004-11-4
• MF: C₁₆H₁₅N₃O₂S
• MW: 313.374202013016
• CID: 5336675
• Update Time: 2025-07-23

(2E)-3-(furan-3-yl)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-3-(furan-3-yl)acrylamide
• (E)-3-(furan-3-yl)-N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)prop-2-enamide
• (2E)-3-(furan-3-yl)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]prop-2-enamide

• Inchi： 1S/C16H15N3O2S/c20-16(3-2-13-4-8-21-11-13)17-10-15(14-5-9-22-12-14)19-7-1-6-18-19/h1-9,11-12,15H,10H2,(H,17,20)/b3-2+
• InChI Key： ZJIGZDUEKNGYRD-NSCUHMNNSA-N
• SMILES： S1C=CC(=C1)C(CNC(/C=C/C1=COC=C1)=O)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 405
• XLogP3: 2
• Topological Polar Surface Area: 88.3

Additional information on (2E)-3-(furan-3-yl)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]prop-2-enamide

Introduction to (2E)-3-(furan-3-yl)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]prop-2-enamide and Its Significance in Modern Chemical Biology

(2E-3-(furan-3-yl)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]prop-2-enamide, CAS No. 2035004-11-4) represents a novel compound with a structurally complex and pharmacologically intriguing framework. This molecule, characterized by its conjugated system and heterocyclic substituents, has garnered significant attention in the field of chemical biology due to its potential therapeutic applications. The compound's unique scaffold, combining furan, pyrazole, and thiophene moieties, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The structural composition of (2E-3-(furan-3-yl)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]prop-2-enamide) is particularly noteworthy for its ability to engage with various biological pathways. The presence of the furan ring, known for its stability and ability to form hydrogen bonds, contributes to the compound's solubility and bioavailability. Additionally, the pyrazole and thiophene substituents introduce additional sites for molecular recognition, enhancing its potential as a pharmacological agent.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological processes through precise interactions with target proteins. (2E-3-(furan-3-yl)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]prop-2-enamide) fits well within this paradigm, as its structural features are well-suited for binding to enzymes and receptors involved in critical cellular functions. The compound's dual functionality, arising from the combination of these heterocycles, allows it to exhibit both binding affinity and selectivity, which are essential properties for any successful therapeutic agent.

The pharmacological potential of (2E-3-(furan-3-yl)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]prop-2-enamide) has been explored in several preclinical studies. These investigations have highlighted its ability to interact with a variety of biological targets, including kinases and transcription factors. The compound's mode of action appears to involve inhibition of specific signaling pathways that are implicated in diseases such as cancer and inflammatory disorders. By targeting these pathways, the molecule demonstrates promise in modulating cellular processes that are dysregulated in disease states.

The synthesis of (CAS No. 2035004114) is a testament to the advancements in organic chemistry that have enabled the construction of complex molecular architectures. The synthetic route involves multiple steps, including condensation reactions, cyclization processes, and functional group transformations. Each step is carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation. The synthetic strategy also highlights the versatility of modern chemical methodologies in constructing heterocyclic systems that mimic natural products and their bioactivity.

The biological evaluation of (CAS No. 2035004114) has revealed several interesting properties that make it an attractive candidate for further development. In vitro assays have shown that the compound exhibits potent activity against certain kinases, with IC50 values that are comparable to or even better than those of existing drugs on the market. Additionally, preliminary toxicology studies indicate that the molecule is well-tolerated at therapeutic doses, suggesting a favorable safety profile.

The structural features of (CAS No. 2035004114) also make it an excellent tool for mechanistic studies. By understanding how the compound interacts with its biological targets at the molecular level, researchers can gain insights into the underlying mechanisms of disease and develop more effective therapeutic strategies. Furthermore, the compound's ability to be modified further allows for the exploration of structure-function relationships, which is crucial for optimizing drug candidates.

In conclusion, (CAS No. 2035004114) represents a significant advancement in the field of chemical biology. Its unique structural features, combined with its promising pharmacological properties, make it a valuable asset for both academic research and drug development efforts. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.